Cas no 3649-42-1 (3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one)

The compound 3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one is a heterocyclic scaffold of interest in medicinal chemistry due to its pyrido-pyrimidinone core. This structure serves as a versatile intermediate for the synthesis of biologically active molecules, particularly in drug discovery targeting kinase inhibition and central nervous system (CNS) modulation. Its fused bicyclic system offers rigidity and potential for selective interactions with enzymatic targets. The saturated ring system enhances stability and solubility, making it suitable for further derivatization. Researchers value this scaffold for its balanced physicochemical properties and compatibility with diverse synthetic modifications, enabling the development of novel therapeutic agents.

3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one structure

3649-42-1 structure

Product Name:3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one

CAS No:3649-42-1

MF:C₇H₉N₃O

MW:151.165860891342

MDL:MFCD28157374

CID:2823961

PubChem ID:135408955

Update Time:2025-10-29

3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one
- 4-hydroxy-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine
- W19250
- 5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-4(3H)-one
- EN300-71364
- 1H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one
- 3649-42-1
- DTXSID40327364
- MFCD18380603
- AS-68576
- AKOS012896718
- CHEMBL1966395
- SY126921
- 5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-4-one
- SCHEMBL9211592
- NCI60_017155
- NSC649162
- NSC-649162
- CS-0047111
- Z1139192314
- AKOS037646393
- DTXCID30278477
- DAA64942
- 830-574-5
- 3H,4H,5H,6H,7H,8H-pyrido(2,3-d)pyrimidin-4-one
- MDL： MFCD28157374
- Inchi： 1S/C7H9N3O/c11-7-5-2-1-3-8-6(5)9-4-10-7/h4H,1-3H2,(H2,8,9,10,11)
- InChI Key： YJIRCOHLVHBXAK-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN1)NCCC2

Computed Properties

Exact Mass: 151.074561919g/mol
Monoisotopic Mass: 151.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 53.5Å²

3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T865205-25mg	5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1		25mg	$ 50.00	2022-06-02
TRC	T865205-50mg	5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1		50mg	$ 70.00	2022-06-02
TRC	T865205-250mg	5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1		250mg	$ 295.00	2022-06-02
Chemenu	CM413036-1g	5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%+	1g	$268	2023-02-02
Enamine	EN300-71364-0.05g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	0.05g	$99.0	2023-05-03
Enamine	EN300-71364-0.1g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	0.1g	$146.0	2023-05-03
Enamine	EN300-71364-0.25g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	0.25g	$209.0	2023-05-03
Enamine	EN300-71364-0.5g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	0.5g	$330.0	2023-05-03
Enamine	EN300-71364-1.0g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	1g	$422.0	2023-05-03
Enamine	EN300-71364-2.5g	3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one	3649-42-1	95%	2.5g	$745.0	2023-05-03